Cas no 1189154-66-2 (1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 1189154-66-2
• MF: C₆H₆BrF₃N₂
• MW: 243.024450778961
• MDL: MFCD16065339
• CID: 5177070
• PubChem ID: 61631237
• Update Time: 2025-06-08

1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-3-(trifluoromethyl)pyrazole
• 1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole

• MDL： MFCD16065339
• Inchi： 1S/C6H6BrF3N2/c7-2-4-12-3-1-5(11-12)6(8,9)10/h1,3H,2,4H2
• InChI Key： WZXYFSPTAMBOEE-UHFFFAOYSA-N
• SMILES： BrCCN1C=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8

Additional information on 1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole

Comprehensive Overview of 1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1189154-66-2)

1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1189154-66-2) is a specialized heterocyclic compound that has garnered significant attention in modern pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, a class of azole derivatives known for their versatile applications in drug discovery and material science. The presence of both a 2-bromoethyl group and a trifluoromethyl moiety in its structure enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyrazoles like 1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole has surged due to their unique physicochemical properties. The trifluoromethyl group is particularly noteworthy, as it improves metabolic stability and lipophilicity—key factors in medicinal chemistry. Researchers are increasingly exploring its potential in designing bioactive molecules, especially in the development of kinase inhibitors and antimicrobial agents.

The synthesis of 1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole typically involves multi-step reactions, including alkylation and halogenation processes. Its bromoethyl side chain offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with the growing trend of fragment-based drug design, where small molecular fragments are combined to optimize therapeutic efficacy.

From an industrial perspective, 1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole is often utilized in the production of crop protection chemicals. The trifluoromethylpyrazole scaffold is a common motif in herbicides and pesticides, owing to its ability to disrupt enzymatic pathways in pests. This has led to increased inquiries about its synthetic routes and scale-up feasibility in green chemistry forums.

Another area of interest is the compound's role in material science. The incorporation of fluorinated groups into polymers can enhance thermal stability and chemical resistance. As such, 1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole is being investigated for its potential in creating advanced coating materials and electronic components.

Safety and handling of 1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole require adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) is recommended during handling. Its storage should be in a cool, dry environment to maintain stability.

In summary, 1-(2-bromoethyl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 1189154-66-2) is a multifaceted compound with broad applications in drug development, agriculture, and advanced materials. Its unique structural features and reactivity continue to inspire innovation across scientific disciplines, making it a subject of ongoing research and commercial interest.